(20R)-Pregn-5-ene-3β,12β,14β,20-tetrol
(20R)-Pregn-5-ene-3β,12β,14β,20-tetrol
Brand Name:
Vulcanchem
CAS No.:
18463-31-5
VCID:
VC0231411
InChI:
InChI=1S/C21H34O4/c1-12(22)15-7-9-21(25)16-5-4-13-10-14(23)6-8-19(13,2)17(16)11-18(24)20(15,21)3/h4,12,14-18,22-25H,5-11H2,1-3H3/t12-,14-,15+,16+,17-,18+,19-,20-,21-/m0/s1
SMILES:
CC(C1CCC2(C1(C(CC3C2CC=C4C3(CCC(C4)O)C)O)C)O)O
Molecular Formula:
NaVO3.2(H2O)
Molecular Weight:
350.5 g/mol
(20R)-Pregn-5-ene-3β,12β,14β,20-tetrol
CAS No.: 18463-31-5
Main Products
VCID: VC0231411
Molecular Formula: NaVO3.2(H2O)
Molecular Weight: 350.5 g/mol
| CAS No. | 18463-31-5 |
|---|---|
| Product Name | (20R)-Pregn-5-ene-3β,12β,14β,20-tetrol |
| Molecular Formula | NaVO3.2(H2O) |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | (3S,8R,9S,10R,12R,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,12,14-triol |
| Standard InChI | InChI=1S/C21H34O4/c1-12(22)15-7-9-21(25)16-5-4-13-10-14(23)6-8-19(13,2)17(16)11-18(24)20(15,21)3/h4,12,14-18,22-25H,5-11H2,1-3H3/t12-,14-,15+,16+,17-,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | GWFUMWNECJPGQG-YUAPFLQOSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@]2([C@@]1([C@@H](C[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)O)C)O)O |
| SMILES | CC(C1CCC2(C1(C(CC3C2CC=C4C3(CCC(C4)O)C)O)C)O)O |
| Canonical SMILES | CC(C1CCC2(C1(C(CC3C2CC=C4C3(CCC(C4)O)C)O)C)O)O |
| PubChem Compound | 176991 |
| Last Modified | Nov 11 2021 |
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